2-Isocyanato-4-[(2-isocyanatocyclohexyl)methyl]-1-methylcyclohexane

• CAS No.: 93805-53-9
• Molecular Formula: C16H24N2O2
• Molecular Weight: 276.37 g/mol
• IUPAC Name: 2-isocyanato-4-[(2-isocyanatocyclohexyl)methyl]-1-methylcyclohexane
• InChI: InChI=1S/C16H24N2O2/c1-12-6-7-13(9-16(12)18-11-20)8-14-4-2-3-5-15(14)17-10-19/h12-16H,2-9H2,1H3
• InChI Key: LULOWFWXTISEHZ-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC(CC1N=C=O)CC2CCCCC2N=C=O

Description

EINECS 298-537-0 is a chemical substance listed in the European Inventory of Existing Commercial Chemical Substances (EINECS). This inventory includes substances that were on the European Community market between January 1, 1971, and September 18, 1981 . The compound is identified by its unique EINECS number, which helps in tracking and regulating its use within the European Union.

Chemical Reactions Analysis

EINECS 298-537-0 undergoes several types of chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents and conditions used in these reactions vary depending on the desired outcome. For example, oxidation reactions may involve the use of oxidizing agents such as potassium permanganate or hydrogen peroxide, while reduction reactions may use reducing agents like sodium borohydride or lithium aluminum hydride. Substitution reactions often involve nucleophiles or electrophiles, depending on the nature of the substituent being introduced .

Scientific Research Applications

EINECS 298-537-0 has a wide range of scientific research applications. In chemistry, it is used as a reagent or intermediate in various chemical reactions. In biology, it may be used in studies involving cellular processes or biochemical pathways. In medicine, the compound could be investigated for its potential therapeutic effects or as a diagnostic tool. Industrial applications may include its use in the production of other chemicals, materials, or products .

Mechanism of Action

The mechanism of action of EINECS 298-537-0 involves its interaction with specific molecular targets and pathways. These interactions can lead to various biological effects, depending on the context in which the compound is used.

Comparison with Similar Compounds

EINECS 298-537-0 can be compared with other similar compounds to highlight its uniqueness. Similar compounds may include those with comparable chemical structures or properties. For instance, compounds listed in the EINECS inventory with similar molecular formulas or functional groups can be considered for comparison. The specific similarities and differences between EINECS 298-537-0 and these compounds would depend on their respective chemical and physical properties .

Conclusion

EINECS 298-537-0 is a significant chemical substance with various applications in scientific research and industry Its preparation methods, chemical reactions, and mechanism of action contribute to its versatility and utility